Cas no 2171779-52-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid
• CAS No: 2171779-52-3
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 5999826
• PubChem ID: 165821666
• Update Time: 2025-05-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid
• EN300-1541599
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoro-N-methylpropanamido]butanoic acid
• 2171779-52-3

• Inchi： 1S/C23H23F3N2O5/c1-28(12-6-11-19(29)30)21(31)20(23(24,25)26)27-22(32)33-13-18-16-9-4-2-7-14(16)15-8-3-5-10-17(15)18/h2-5,7-10,18,20H,6,11-13H2,1H3,(H,27,32)(H,29,30)
• InChI Key： WQSIGLZCNQSDEW-UHFFFAOYSA-N
• SMILES： FC(C(C(N(C)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171779-52-3, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3,3-trifluoro-N-methylpropanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoromethyl substituent, and an N-methylpropanamide moiety. These structural features contribute to its unique chemical properties and functional versatility.

The synthesis of this compound involves a series of intricate organic reactions, including acylation, alkylation, and deprotection steps. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this molecule with high enantiomeric purity. Its structure has been optimized to enhance stability and bioavailability, making it a promising candidate for use in drug delivery systems and as a building block in medicinal chemistry.

In terms of applications, this compound has shown remarkable potential in the development of targeted drug delivery systems. The presence of the Fmoc group allows for controlled release mechanisms, while the trifluoromethyl substituent enhances lipophilicity and improves drug absorption. Additionally, the N-methylpropanamide moiety contributes to solubility and bioavailability, making this compound ideal for use in biopharmaceuticals.

Recent studies have also highlighted the role of this compound in the field of bioconjugation chemistry strong>. Its ability to form stable covalent bonds with biomolecules such as proteins and nucleic acids has opened new avenues for the development of diagnostic tools and therapeutic agents. Furthermore, its compatibility with various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its use in structural elucidation and quality control processes.

The integration of this compound into advanced materials science has also been explored. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its application in the development of light-emitting diodes (LEDs) and solar cells, where its fluorinated structure could enhance device efficiency and stability.

In conclusion, the compound with CAS No. 2171779-52-3 represents a significant advancement in modern organic chemistry. Its versatile structure and functional groups make it a valuable tool in various scientific disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.